Cas no 2060052-22-2 (3-(3-chlorophenyl)oxane-3-carbonitrile)

• Product Name: 3-(3-chlorophenyl)oxane-3-carbonitrile
• CAS No: 2060052-22-2
• MF: C₁₂H₁₂ClNO
• MW: 221.682782173157
• MDL: MFCD30486729
• CID: 5163876
• PubChem ID: 131631920
• Update Time: 2025-10-28

3-(3-chlorophenyl)oxane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carbonitrile, 3-(3-chlorophenyl)tetrahydro-
• 3-(3-chlorophenyl)oxane-3-carbonitrile

• MDL： MFCD30486729
• Inchi： 1S/C12H12ClNO/c13-11-4-1-3-10(7-11)12(8-14)5-2-6-15-9-12/h1,3-4,7H,2,5-6,9H2
• InChI Key： ASDKYANBJYLLHM-UHFFFAOYSA-N
• SMILES： C1OCCCC1(C1=CC=CC(Cl)=C1)C#N

Additional information on 3-(3-chlorophenyl)oxane-3-carbonitrile

3-(3-Chlorophenyl)oxane-3-carbonitrile (CAS No. 2060052-22-2): A Versatile Chemical Intermediate for Modern Applications

3-(3-Chlorophenyl)oxane-3-carbonitrile (CAS No. 2060052-22-2) is an important heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorophenyl-substituted oxane derivative serves as a valuable building block in organic synthesis, particularly in the development of novel bioactive molecules. Its unique molecular structure, featuring both a chlorophenyl group and a carbonitrile functionality, makes it a versatile intermediate for various chemical transformations.

The growing interest in 3-(3-chlorophenyl)oxane-3-carbonitrile applications aligns with current trends in green chemistry and sustainable synthesis. Researchers are particularly interested in how this compound can contribute to the development of eco-friendly pesticides and biodegradable materials, which are hot topics in environmental science. The compound's structural features allow for modifications that can enhance both efficacy and environmental safety profiles of end products.

From a pharmaceutical perspective, 3-(3-chlorophenyl)oxane-3-carbonitrile synthesis has become increasingly relevant in drug discovery programs. Its oxane ring system provides a rigid scaffold that can improve the pharmacokinetic properties of potential drug candidates. Many researchers are investigating its potential as a precursor for CNS-active compounds, particularly in light of recent advances in neurological disorder treatments.

The physical and chemical properties of 3-(3-chlorophenyl)oxane-3-carbonitrile make it suitable for various industrial applications. Its moderate solubility in common organic solvents facilitates its use in catalytic reactions, while its stability under normal conditions ensures good shelf life. These characteristics are particularly valuable in process chemistry, where consistent quality and performance are crucial.

Recent publications have highlighted innovative approaches to 3-(3-chlorophenyl)oxane-3-carbonitrile modification, including asymmetric synthesis methods and cascade reactions. These developments address the growing demand for chiral intermediates in the pharmaceutical industry, where enantioselective synthesis has become a major focus area. The compound's versatility enables its use in creating complex molecular architectures with precise stereochemical control.

In the field of material science, researchers are exploring the potential of 3-(3-chlorophenyl)oxane-3-carbonitrile derivatives as building blocks for functional polymers and advanced materials. The combination of its aromatic character and polar functional groups offers unique opportunities for designing materials with tailored properties, responding to the increasing need for specialty chemicals in high-tech applications.

Quality control and analytical methods for 3-(3-chlorophenyl)oxane-3-carbonitrile have seen significant improvements with the adoption of modern chromatographic techniques and spectroscopic analysis. These advancements ensure the reliable production of high-purity material, which is essential for research and industrial applications. The development of robust quality assurance protocols has become particularly important as the compound gains wider adoption.

The market potential for 3-(3-chlorophenyl)oxane-3-carbonitrile continues to grow, driven by increasing demand from both pharmaceutical and agrochemical sectors. Manufacturers are responding to this demand by optimizing production processes and scaling up operations, while maintaining strict adherence to regulatory standards and safety protocols. This balanced approach ensures sustainable supply while meeting the evolving needs of diverse applications.

Future research directions for 3-(3-chlorophenyl)oxane-3-carbonitrile include exploring its potential in catalysis and as a ligand in metal-organic frameworks (MOFs). These applications align with current interests in energy storage and carbon capture technologies, positioning this compound as potentially valuable in addressing some of today's most pressing environmental challenges.

For researchers and industry professionals seeking 3-(3-chlorophenyl)oxane-3-carbonitrile suppliers, it's important to consider factors such as purity specifications, batch-to-batch consistency, and technical support capabilities. The compound's increasing importance in various fields makes reliable sourcing a critical consideration for successful application development and research programs.